![molecular formula C8H16ClNO B6207659 1-{2-oxabicyclo[2.2.2]octan-1-yl}methanamine hydrochloride CAS No. 2694735-24-3](/img/no-structure.png)
1-{2-oxabicyclo[2.2.2]octan-1-yl}methanamine hydrochloride
Overview
Description
1-{2-oxabicyclo[2.2.2]octan-1-yl}methanamine hydrochloride, also known as 1-Methyl-2-piperidin-1-yl-cyclopropanecarboxylic acid hydrochloride, is a cyclic compound with a molecular formula of C7H14ClNO2. It is a white crystalline solid with a melting point of 152-153°C and a solubility of 0.4 g/100 mL in water. 1-Methyl-2-piperidin-1-yl-cyclopropanecarboxylic acid hydrochloride has a variety of applications in scientific research and is widely used in the synthesis of other compounds.
Scientific Research Applications
1-{2-oxabicyclo[2.2.2]octan-1-yl}methanamine hydrochlorideiperidin-1-yl-cyclopropanecarboxylic acid hydrochloride has a variety of applications in scientific research. It is used in the synthesis of other compounds, such as 1-methyl-2-piperidin-1-yl-cyclopropanecarboxylic acid esters, which are used as building blocks for the synthesis of pharmaceuticals. In addition, the compound is used in the synthesis of polymers and other materials.
Mechanism of Action
1-{2-oxabicyclo[2.2.2]octan-1-yl}methanamine hydrochlorideiperidin-1-yl-cyclopropanecarboxylic acid hydrochloride is an organic compound with a molecular structure that allows it to interact with other molecules. The compound has a cyclic structure, which allows it to form hydrogen bonds with other molecules. This interaction enables the compound to interact with other molecules and catalyze the formation of other compounds.
Biochemical and Physiological Effects
1-{2-oxabicyclo[2.2.2]octan-1-yl}methanamine hydrochlorideiperidin-1-yl-cyclopropanecarboxylic acid hydrochloride has not been studied extensively for its effects on biochemical and physiological functions. However, the compound has been shown to interact with certain proteins and enzymes, which could potentially lead to effects on biochemical and physiological processes.
Advantages and Limitations for Lab Experiments
1-{2-oxabicyclo[2.2.2]octan-1-yl}methanamine hydrochlorideiperidin-1-yl-cyclopropanecarboxylic acid hydrochloride has several advantages for laboratory experiments. The compound is relatively stable, has a low melting point, and can be synthesized easily. Additionally, it is soluble in water, making it easy to use in aqueous solutions. However, the compound is toxic in high doses and can be corrosive, so it must be handled with care.
Future Directions
The potential uses of 1-{2-oxabicyclo[2.2.2]octan-1-yl}methanamine hydrochlorideiperidin-1-yl-cyclopropanecarboxylic acid hydrochloride are still being explored. Further research could be conducted to explore the compound’s effects on biochemical and physiological processes, as well as its potential applications in the synthesis of other compounds. In addition, the compound could be studied for its potential use in drug delivery systems. Finally, further research could be conducted to explore the compound’s potential use in the synthesis of polymers and other materials.
Synthesis Methods
1-{2-oxabicyclo[2.2.2]octan-1-yl}methanamine hydrochlorideiperidin-1-yl-cyclopropanecarboxylic acid hydrochloride can be synthesized from the reaction between 1-methylpiperidine and cyclopropanecarboxylic acid in the presence of hydrochloric acid. This reaction is typically conducted at room temperature and yields 1-{2-oxabicyclo[2.2.2]octan-1-yl}methanamine hydrochlorideiperidin-1-yl-cyclopropanecarboxylic acid hydrochloride as a white solid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-{2-oxabicyclo[2.2.2]octan-1-yl}methanamine hydrochloride' involves the reaction of 2-oxabicyclo[2.2.2]oct-5-ene with formaldehyde followed by reduction with sodium borohydride to yield the intermediate 1-{2-oxabicyclo[2.2.2]octan-1-yl}methanol. This intermediate is then reacted with ammonia to form the final product, which is isolated as the hydrochloride salt.", "Starting Materials": ["2-oxabicyclo[2.2.2]oct-5-ene", "formaldehyde", "sodium borohydride", "ammonia", "hydrochloric acid"], "Reaction": ["Step 1: Reaction of 2-oxabicyclo[2.2.2]oct-5-ene with formaldehyde in the presence of a catalyst to yield 1-{2-oxabicyclo[2.2.2]octan-1-yl}methanal", "Step 2: Reduction of 1-{2-oxabicyclo[2.2.2]octan-1-yl}methanal with sodium borohydride to yield 1-{2-oxabicyclo[2.2.2]octan-1-yl}methanol", "Step 3: Reaction of 1-{2-oxabicyclo[2.2.2]octan-1-yl}methanol with ammonia in the presence of a catalyst to yield 1-{2-oxabicyclo[2.2.2]octan-1-yl}methanamine", "Step 4: Isolation of 1-{2-oxabicyclo[2.2.2]octan-1-yl}methanamine as the hydrochloride salt by treatment with hydrochloric acid"] } | |
CAS RN |
2694735-24-3 |
Molecular Formula |
C8H16ClNO |
Molecular Weight |
177.7 |
Purity |
95 |
Origin of Product |
United States |
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